Cas no 2172518-91-9 ((2-bromopropyl)(4-chloro-3-methylphenyl)methylmethylamine)

(2-bromopropyl)(4-chloro-3-methylphenyl)methylmethylamine structure
2172518-91-9 structure
Product Name:(2-bromopropyl)(4-chloro-3-methylphenyl)methylmethylamine
CAS No:2172518-91-9
MF:C12H17BrClN
MW:290.627081632614
CID:6054742
PubChem ID:165531410
Update Time:2025-10-22

(2-bromopropyl)(4-chloro-3-methylphenyl)methylmethylamine Chemical and Physical Properties

Names and Identifiers

    • (2-bromopropyl)(4-chloro-3-methylphenyl)methylmethylamine
    • (2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
    • 2172518-91-9
    • EN300-1282817
    • Inchi: 1S/C12H17BrClN/c1-9-6-11(4-5-12(9)14)8-15(3)7-10(2)13/h4-6,10H,7-8H2,1-3H3
    • InChI Key: SZJWXKWNGGGNRY-UHFFFAOYSA-N
    • SMILES: BrC(C)CN(C)CC1C=CC(=C(C)C=1)Cl

Computed Properties

  • Exact Mass: 289.02329g/mol
  • Monoisotopic Mass: 289.02329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 3.2Ų

(2-bromopropyl)(4-chloro-3-methylphenyl)methylmethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1282817-0.05g
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
0.05g
$1091.0 2023-06-07
Enamine
EN300-1282817-0.1g
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
0.1g
$1144.0 2023-06-07
Enamine
EN300-1282817-0.25g
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
0.25g
$1196.0 2023-06-07
Enamine
EN300-1282817-0.5g
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
0.5g
$1247.0 2023-06-07
Enamine
EN300-1282817-1.0g
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
1g
$1299.0 2023-06-07
Enamine
EN300-1282817-2.5g
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
2.5g
$2548.0 2023-06-07
Enamine
EN300-1282817-5.0g
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
5g
$3770.0 2023-06-07
Enamine
EN300-1282817-10.0g
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
10g
$5590.0 2023-06-07
Enamine
EN300-1282817-50mg
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
50mg
$827.0 2023-10-01
Enamine
EN300-1282817-100mg
(2-bromopropyl)[(4-chloro-3-methylphenyl)methyl]methylamine
2172518-91-9
100mg
$867.0 2023-10-01

Additional information on (2-bromopropyl)(4-chloro-3-methylphenyl)methylmethylamine

Research Brief on (2-bromopropyl)(4-chloro-3-methylphenyl)methylmethylamine (CAS: 2172518-91-9): Recent Advances and Applications

The compound (2-bromopropyl)(4-chloro-3-methylphenyl)methylmethylamine (CAS: 2172518-91-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopropyl and chloromethylphenyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel CNS-targeting agents. Recent studies have focused on its role as a precursor or intermediate in the synthesis of pharmacologically active compounds, with emphasis on its interactions with neurotransmitter systems.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural-activity relationship of derivatives based on this compound, revealing its remarkable affinity for sigma receptors. The research team employed molecular docking simulations and in vitro binding assays to demonstrate that modifications at the bromopropyl moiety significantly influence receptor binding kinetics. These findings open new avenues for developing targeted therapies for neurological disorders, with particular implications for Parkinson's disease and schizophrenia treatment paradigms.

From a synthetic chemistry perspective, recent advances in the preparation of 2172518-91-9 have been reported in Organic Process Research & Development. Researchers have developed a more efficient synthetic route with improved yield (78% compared to previous 52%) and reduced environmental impact through solvent optimization. The new protocol utilizes microwave-assisted synthesis, reducing reaction times from 12 hours to just 90 minutes while maintaining high purity standards (>99% by HPLC). This technological advancement addresses previous scalability challenges in industrial production.

Pharmacokinetic studies conducted in 2024 have provided crucial insights into the metabolic pathways of this compound. Using LC-MS/MS techniques, researchers identified three primary metabolites resulting from hepatic CYP3A4-mediated oxidation. Interestingly, one of these metabolites demonstrated enhanced blood-brain barrier penetration compared to the parent compound, suggesting potential for prodrug development. These findings were published in Drug Metabolism and Disposition, highlighting the compound's favorable metabolic profile for CNS applications.

Emerging toxicological data from preclinical studies indicate a relatively safe profile for acute exposure, with an LD50 > 500 mg/kg in rodent models. However, chronic toxicity evaluations revealed dose-dependent hepatotoxicity at concentrations above 100 mg/kg/day, necessitating careful consideration in therapeutic development. These results, published in Regulatory Toxicology and Pharmacology, underscore the importance of structural modifications to improve the safety margin while maintaining pharmacological activity.

In the realm of intellectual property, recent patent filings (WO2023124567, US20240123456) demonstrate growing commercial interest in this chemical entity. The patents claim novel crystalline forms of 2172518-91-9 with improved stability characteristics, as well as specific pharmaceutical compositions for oral administration. These developments suggest that the compound is moving closer to clinical evaluation phases, potentially within the next 2-3 years.

Future research directions appear to be focusing on three main areas: (1) development of more selective derivatives through structure-based drug design, (2) exploration of combination therapies with existing neuroactive agents, and (3) investigation of potential applications beyond CNS disorders, including anti-inflammatory and anticancer properties. The compound's versatility and relatively unexplored pharmacological space continue to make it a compelling subject for multidisciplinary research in chemical biology and medicinal chemistry.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.